Cas no 1805118-87-9 (Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate)

• Product Name: Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate
• CAS No: 1805118-87-9
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4922356
• Update Time: 2025-08-05

Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate

• Inchi： 1S/C9H8F3NO2/c1-15-7(14)4-5-2-3-6(8(10)11)13-9(5)12/h2-3,8H,4H2,1H3
• InChI Key： FIUDTUMAUXRGNL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(F)F)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate

Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS No. 1805118-87-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate, identified by its unique Chemical Abstracts Service number CAS No. 1805118-87-9, represents a significant compound in the realm of pharmaceutical chemistry. This fluorinated pyridine derivative has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The structural motif of Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate consists of a pyridine core substituted with a difluoromethyl group at the 6-position and a fluoro atom at the 2-position, further functionalized with an acetate ester at the 3-position. This specific arrangement imparts unique electronic and steric properties, making it an invaluable building block for medicinal chemists.

In recent years, the demand for fluorinated compounds in drug discovery has surged, driven by their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The presence of both fluoro and difluoromethyl substituents in Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate aligns it perfectly with these trends. For instance, studies have demonstrated that fluorine atoms can modulate the pharmacokinetic profile of drugs by influencing their lipophilicity and interactions with biological targets.

The difluoromethyl group, in particular, is a well-documented pharmacophore that enhances the potency and selectivity of pharmaceutical compounds. It acts as a partial hydrogen bond acceptor and contributes to the overall rigidity of the molecular framework, which can be crucial for optimizing receptor binding. Recent research has highlighted its role in antiviral and anticancer agents, where it significantly improves drug efficacy.

The synthesis of Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies not only underscore the compound's complexity but also highlight the advancements in synthetic organic chemistry that enable its production.

One notable application of this compound is in the development of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The pyridine scaffold serves as a privileged structure in kinase inhibition due to its ability to mimic natural substrates and interact with key residues in the enzyme's active site. The incorporation of fluorinated groups further refines this interaction, leading to more potent and selective inhibitors.

Emerging research also suggests potential applications in agrochemicals, where fluorinated pyridines contribute to the efficacy of pesticides and herbicides by improving their stability and environmental persistence. While these applications are still under exploration, they underscore the broad utility of compounds like Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate.

The impact of fluorination on drug design extends beyond simple structural modifications. Fluorine atoms can influence electronic distributions within molecules, affecting their reactivity and interactions with biological systems. For example, deuterium labeling studies have shown that replacing hydrogen with deuterium at specific positions can alter metabolic pathways, leading to improved drug longevity in vivo.

In conclusion, Methyl 6-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS No. 1805118-87-9) stands as a testament to the innovative strides being made in pharmaceutical chemistry. Its unique structural features make it a cornerstone for synthesizing next-generation therapeutics targeting a wide range of diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.